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Compound of Interest

2,3-Dihydro-1,4-benzodioxine-6,7-
Compound Name: o
diamine

cat. No.: B1219178

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the single-crystal X-ray diffraction (XRD) analysis
of two distinct benzodioxane derivatives: (Z)-Methyl 3-(benzo[d][1][2]dioxol-5-yl)-2-((2-formyl-
1H-pyrrol-1-yl) methyl) acrylate (MBDPA) and (E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-
chlorophenyl)prop-2-en-1-one. The data presented herein, including crystallographic
parameters and experimental protocols, offers valuable insights for researchers engaged in the
structural analysis and development of benzodioxane-based compounds.

Comparative Crystallographic Data

The following tables summarize the key crystallographic data for the two benzodioxane
derivatives, facilitating a direct comparison of their structural parameters.

Table 1: Crystal Data and Structure Refinement for MBDPA and (E)-1-(2,3-dihydrobenzo[b][1]
[3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one.
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(Z)-Methyl 3-(benzo[d][1]
[2]dioxol-5-yl)-2-((2-formyl-

(E)-1-(2,3-dihydrobenzo[b]
[1][3]dioxin-6-yl)-3-(4-

Parameter 1H-pyrrol-1-yl) methyl) chlorophenyl)prop-2-en-1-
acrylate (MBDPA) one

Empirical Formula C17H15NOs C1 Hi3ClOs

Formula Weight 313.31 300.73

Crystal System Triclinic Monoclinic

Space Group P-1 P2i/c

a (A) 7.5594(4) 10.392(2)

b (A) 7.8717(5) 7.9180(16)

c (A 13.7959(8) 30.474(6)

a (%) 87.146(3) 90

B (°) 77.582(3) 97.78(3)

y () 65.713(3) 90

Volume (A3) 729.08(8) 2484.4(9)

4 2 4

R-factor (%) 2.86 Not explicitly stated in the

initial findings.

Experimental Protocols

A detailed understanding of the experimental conditions is crucial for the replication and

validation of crystallographic studies.

Synthesis and Crystallization
(2)-Methyl 3-(benzo[d][1][2]dioxol-5-yI)-2-((2-formyl-1H-pyrrol-1-yl) methyl) acrylate (MBDPA):

Single crystals of MBDPA were grown by the recrystallization of the synthesized compound

from an ethyl acetate solution.[1]
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(E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one:

This derivative was synthesized via a Claisen-Schmidt condensation reaction. 1-(2,3-
Dihydrobenzo[b][1][3]dioxin-6-yl)ethanone and 4-chlorobenzaldehyde were stirred in a 30%
ethanolic sodium hydroxide solution. The resulting precipitate was collected and recrystallized
from a dimethylformamide-dimethyl sulfoxide (DMF-DMSO) solvent mixture to yield X-ray
quality crystals.[1]

X-ray Data Collection and Structure Refinement

For (Z2)-Methyl 3-(benzo[d][1][2]dioxol-5-yl)-2-((2-formyl-1H-pyrrol-1-yl) methyl) acrylate
(MBDPA):

The diffraction data for MBDPA were collected on an X-ray diffractometer. The crystal structure
was solved using direct methods and refined by a full-matrix least-squares method on F2.[1]

For (E)-1-(2,3-dihydrobenzo[b][1][3]dioxin-6-yl)-3-(4-chlorophenyl)prop-2-en-1-one:

While specific diffractometer and software details were not available in the initial search, the
general procedure for similar compounds involves mounting a suitable single crystal on a
diffractometer equipped with a radiation source (e.g., Mo Ka). The data is collected at a specific
temperature, and the structure is solved and refined using specialized crystallographic
software.

Experimental Workflow

The following diagram illustrates the typical workflow for single crystal X-ray diffraction analysis
of organic compounds like benzodioxane derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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